Cas no 1568080-45-4 ((1R)-2-azido-1-(2,5-dimethylphenyl)ethan-1-ol)

• Product Name: (1R)-2-azido-1-(2,5-dimethylphenyl)ethan-1-ol
• CAS No: 1568080-45-4
• Molecular Formula: C₁₀H₁₃N₃O
• Molecular Weight: 191.229721784592
• CID: 6203574
• PubChem ID: 83093430

(1R)-2-azido-1-(2,5-dimethylphenyl)ethan-1-ol Properties

Names and Identifiers

• (1R)-2-azido-1-(2,5-dimethylphenyl)ethan-1-ol
• AKOS021414787
• 1568080-45-4
• EN300-1147093

• InChIKey： OCUZIDJKCLOTPI-JTQLQIEISA-N
• Inchi： 1S/C10H13N3O/c1-7-3-4-8(2)9(5-7)10(14)6-12-13-11/h3-5,10,14H,6H2,1-2H3/t10-/m0/s1
• SMILES： O[C@@H](CN=[N+]=[N-])C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 191.105862047g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 191.105862047g/mol
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes